[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate

• Molecular Formula: C13H15N3S3
• Molecular Weight: 309.5 g/mol
• IUPAC Name: (N-cyano-C-methylsulfanylcarbonimidoyl) N-(3,5-dimethylphenyl)-N-methylcarbamodithioate
• InChI: InChI=1S/C13H15N3S3/c1-9-5-10(2)7-11(6-9)16(3)13(17)19-12(18-4)15-8-14/h5-7H,1-4H3
• InChI Key: YWXVKRWMOYZQRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C)C(=S)SC(=NC#N)SC)C

Description

[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate is a synthetic organosulfur compound belonging to the dithiocarbamate class. Its structure features a carbamodithioate core (S-C(=S)-O-) substituted with a 3,5-dimethylphenyl group and a cyanamide moiety bearing a methylthio (-S-CH₃) side chain. The compound’s dithiocarbamate group distinguishes it from traditional carbamates, which may confer unique reactivity, stability, and biological activity .

Preparation Methods

The synthesis of [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate involves several steps. The synthetic routes typically include the reaction of cyanamide with methylthio compounds under controlled conditions. Industrial production methods may involve the use of advanced catalytic processes to ensure high yield and purity .

Chemical Reactions Analysis

[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: It plays a role in proteomics research, helping to identify and quantify proteins in biological samples.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate involves its interaction with specific molecular targets. The compound’s unique structure allows it to bind to certain proteins and enzymes, affecting their activity and function. This interaction can lead to changes in cellular processes and pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Carbamates vs. Dithiocarbamates

The compound’s closest structural analogs are carbamate pesticides, such as Methiocarb (3,5-Dimethyl-4-(methylthio)phenyl methylcarbamate), a known acaricide and molluscicide . Key differences include:

• Functional Group: Methiocarb contains a carbamate (O-C(=O)-O-) group, whereas the target compound features a dithiocarbamate (S-C(=S)-O-) group.
• Substituents : Methiocarb has a 3,5-dimethyl-4-(methylthio)phenyl group, while the target compound substitutes the phenyl ring with a cyanamide(methylthio)methyl group. This modification may influence binding affinity and environmental persistence.

Functional Analogs: Dithiocarbamates in Agrochemicals

Dithiocarbamates like Thiram and Ziram are widely used as fungicides. Compared to these:

• Stability : Dithiocarbamates generally exhibit lower thermal stability than carbamates, which may limit application methods (e.g., foliar sprays vs. soil treatments).

Toxicity and Environmental Impact

• Methiocarb : Acute oral LD₅₀ in rats is ~25 mg/kg, classified as highly toxic. It acts via acetylcholinesterase inhibition, causing neurotoxicity .
• Dithiocarbamates: Typically exhibit lower acute toxicity (e.g., Thiram LD₅₀ ~560 mg/kg) but may pose chronic risks due to ethylenethiourea (ETU) formation, a suspected carcinogen.
• Target Compound: No specific toxicity data is available, but the cyanamide group could introduce novel metabolic pathways or degradation products requiring further study.

Table 1: Comparative Properties of Selected Compounds

Property	[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate	Methiocarb	Thiram
Chemical Class	Dithiocarbamate	Carbamate	Dithiocarbamate
Molecular Formula	C₁₂H₁₅N₃S₃O (estimated)	C₁₁H₁₅NO₂S	C₆H₁₂N₂S₄
Mode of Action	Hypothetical: Metal chelation/enzyme inhibition	Acetylcholinesterase inhibition	Fungal cell membrane disruption
Acute Toxicity (LD₅₀)	Not reported	~25 mg/kg (rat, oral)	~560 mg/kg (rat, oral)
Primary Use	Undocumented (potential fungicide)	Acaricide, molluscicide	Fungicide, seed treatment

Biological Activity

[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate is a compound with significant potential in various biological applications. This article explores its biological activity, including mechanisms of action, efficacy in different biological systems, and relevant case studies.

• Molecular Formula : C13H15N3S3
• Molecular Weight : 309.47 g/mol
• CAS Number : 1000573-90-9

The compound exhibits multiple mechanisms of action that contribute to its biological activity:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in metabolic pathways. For instance, studies indicate that it can act as a potent inhibitor of tyrosinase, an enzyme critical for melanin production in melanocytes. This inhibition can have implications in skin pigmentation disorders and cosmetic applications.
• Antimicrobial Properties : Preliminary studies suggest that [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate may possess antimicrobial properties, making it a candidate for further investigation in the development of antimicrobial agents.
• Cytotoxicity Against Cancer Cells : Research has indicated that this compound may exhibit cytotoxic effects against various cancer cell lines. The mechanism appears to involve the induction of apoptosis and the disruption of cellular metabolism.

Tyrosinase Inhibition

A study evaluated the tyrosinase inhibitory activity of [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate compared to known inhibitors like kojic acid. The results are summarized in the following table:

Compound	IC50 (µM)
Kojic Acid	24.09
[Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate	TBD

The exact IC50 value for [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate is yet to be determined but is anticipated to be significantly lower than that of kojic acid based on preliminary data.

Cytotoxicity Assays

In vitro studies involving various cancer cell lines (e.g., B16F10) assessed the cytotoxic effects of the compound. The findings indicated:

• Non-cytotoxic at Low Concentrations : At concentrations below 20 µM, the compound did not exhibit significant cytotoxicity.
• Dose-dependent Effects : Higher concentrations led to increased cytotoxic effects, suggesting a potential therapeutic window for its use in cancer treatment.

Case Studies

• Case Study on Melanogenesis Inhibition :
  • In a controlled experiment, [Cyanamide(methylthio)methyl] methyl 3,5-dimethylphenylcarbamodithioate was applied to B16F10 cells pre-treated with α-MSH (1 µM). The results showed a significant reduction in melanin production compared to untreated controls.
• Antimicrobial Activity Assessment :
  • A series of tests were performed against common bacterial strains. The compound demonstrated varying degrees of inhibition, warranting further exploration into its potential as an antimicrobial agent.